Cas no 1061650-73-4 (2-3-(aminomethyl)phenoxyacetonitrile)

• Product Name: 2-3-(aminomethyl)phenoxyacetonitrile
• CAS No: 1061650-73-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5215147
• PubChem ID: 43754768
• Update Time: 2026-03-06

2-3-(aminomethyl)phenoxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, 2-[3-(aminomethyl)phenoxy]-
• 2-3-(aminomethyl)phenoxyacetonitrile

• Inchi： 1S/C9H10N2O/c10-4-5-12-9-3-1-2-8(6-9)7-11/h1-3,6H,5,7,11H2
• InChI Key： FUULSSNQYAQVTR-UHFFFAOYSA-N
• SMILES： C(#N)COC1=CC=CC(CN)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-3-(aminomethyl)phenoxyacetonitrile

Comprehensive Overview of 2-3-(Aminomethyl)phenoxyacetonitrile (CAS No. 1061650-73-4): Properties, Applications, and Industry Insights

2-3-(Aminomethyl)phenoxyacetonitrile (CAS No. 1061650-73-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a phenoxyacetonitrile backbone with an aminomethyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1061650-73-4 serves as a critical identifier for researchers seeking high-purity reagents.

In recent years, the demand for nitrile-containing compounds like 2-3-(aminomethyl)phenoxyacetonitrile has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Search trends reveal growing interest in "phenoxyacetonitrile derivatives" and "aminomethyl functional group applications," reflecting its relevance in drug discovery. The compound’s molecular weight (176.20 g/mol) and moderate lipophilicity (LogP ~1.2) make it suitable for optimizing drug permeability.

From a synthetic chemistry perspective, CAS 1061650-73-4 is often utilized in nucleophilic substitution reactions, where its cyano group and primary amine enable diverse derivatization pathways. Industry reports highlight its use in constructing heterocyclic scaffolds, particularly in oncology and CNS drug candidates. Analytical techniques like HPLC (purity >98%) and LC-MS are essential for quality control during production.

Environmental and regulatory considerations are increasingly shaping discussions around 2-3-(aminomethyl)phenoxyacetonitrile. While not classified as hazardous, its biodegradability and eco-toxicity profile align with the pharmaceutical industry’s push toward green chemistry. Researchers frequently search for "sustainable nitrile synthesis" or "benign solvent alternatives," indicating a shift toward environmentally friendly protocols.

The compound’s thermal stability (decomposition point >200°C) and solubility profile (soluble in DMSO, methanol) make it practical for industrial-scale applications. Patent analyses show growing IP activity around phenoxyacetonitrile-based compounds, particularly in Asia-Pacific markets. Keywords like "high-yield aminomethylation" and "scalable nitrile chemistry" frequently appear in academic literature.

Future prospects for 1061650-73-4 include potential applications in bioconjugation and proteolysis-targeting chimera (PROTAC) development, areas dominating recent PubMed publications. As the scientific community prioritizes fragment-based drug design, this compound’s balanced polarity and synthetic flexibility position it as a valuable building block for next-generation therapeutics.